![molecular formula C12H16O B2807307 2-Isopentylbenzaldehyde CAS No. 1824428-36-5](/img/structure/B2807307.png)
2-Isopentylbenzaldehyde
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Description
2-Isopentylbenzaldehyde, also known as isoamyl benzaldehyde, is an organic compound that belongs to the family of benzaldehydes. It is commonly used in the fragrance industry due to its pleasant odor, which is reminiscent of almonds. However, it also has potential applications in scientific research due to its unique chemical properties.
Scientific Research Applications
Anticancer Properties
Synthesis: The compound can be efficiently synthesized by reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent. This process yields twenty-three benzimidazole derivatives, which are then separated easily .
Structure-Activity Relationship (SAR): The presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold significantly influences the anticancer activity. Additionally, electron-donating groups (such as OH, OMe, –NMe2, –O–CH2–C6H5) enhance the activity, while electron-withdrawing groups (–NO2, –CF3) decrease it .
Promising Compounds: Notably, compounds 2f and 2g exhibit significant anticancer activity against both A549 and PC3 cell lines .
Functionalized Silica Nanoparticles
Silica-based nanoparticles have gained prominence in various fields. Although not directly related to 2-Isopentylbenzaldehyde, it’s worth mentioning their applications:
Advanced Catalysis: Silica nanoparticles can serve as catalyst supports due to their high surface area and tunable properties. They find applications in heterogeneous catalysis, photocatalysis, and enzyme immobilization .
Drug Delivery: Silica nanoparticles can encapsulate drugs, protecting them from degradation and enabling targeted delivery. Their biocompatibility makes them suitable for drug delivery systems .
Biomedical Applications: Silica nanoparticles are used in imaging (e.g., fluorescent labeling), biosensors, and tissue engineering. Their controlled release properties enhance therapeutic efficacy .
Environmental Remediation: Silica nanoparticles can adsorb heavy metals, organic pollutants, and dyes from water. They contribute to environmental cleanup efforts .
Wastewater Treatment: Silica nanoparticles aid in removing contaminants from industrial wastewater, improving water quality .
properties
IUPAC Name |
2-(3-methylbutyl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O/c1-10(2)7-8-11-5-3-4-6-12(11)9-13/h3-6,9-10H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYKGBHMQZUCERX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC1=CC=CC=C1C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1824428-36-5 |
Source
|
Record name | 2-(3-methylbutyl)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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